Cas no 344-96-7 (Methyl 2-(trifluoromethyl)benzoate)

Methyl 2-(trifluoromethyl)benzoate is a fluorinated aromatic ester with the molecular formula C₉H₇F₃O₂. This compound is characterized by the presence of a trifluoromethyl group at the ortho position of the benzoate ring, enhancing its electron-withdrawing properties and stability. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group imparts unique reactivity, making it valuable for introducing fluorinated motifs into target molecules. Its ester functionality allows for further derivatization under mild conditions. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Storage under inert conditions is recommended to maintain stability.
Methyl 2-(trifluoromethyl)benzoate structure
344-96-7 structure
Product Name:Methyl 2-(trifluoromethyl)benzoate
CAS No:344-96-7
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD00236050
CID:36948
PubChem ID:253660242
Update Time:2025-10-13

Methyl 2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(trifluoromethyl)benzoate
    • 2-(Trifluoromethyl)benzoic acid methyl ester
    • Benzoic acid, 2-(trifluoromethyl)-, methyl ester
    • Methylo-trifluoromethylbenzoate
    • 2-Methyl-3-trifluoromethylbenzenethiol
    • 2-Trifluormethyl-benzoesaeure-methylester
    • 2-trifluoromethyl-benzoic acid methyl ester
    • Methyl α,α,α-Trifluoro-o-toluate
    • RARECHEM AL BF 0046
    • Methyl 2-trifluoromethylbenzoate
    • Benzoic acid, (trifluoromethyl)-, methyl ester
    • methyl o-trifluoromethylbenzoate
    • JLCAMDSWNZBTEE-UHFFFAOYSA-
    • JLCAMDSWNZBTEE-UHFFFAOYSA-N
    • SBB063346
    • LS11182
    • VZ36292
    • 2-trifluoromethylbenzoic acid methyl ester
    • 2-trifluoromethyl-benzoic acid methyl es
    • 2-(Trifluoromethyl)benzoic acid-methyl ester
    • D91603
    • DTXSID20955947
    • 2-(Trifluoromethyl)benzoic acid-methyl ester; o-Toluic acid, ?,?,?-trifluoro-, methyl ester (8CI); 2-(Trifluoromethyl)benzoic acid methyl ester; Methyl 2-trifluoromethylbenzoate
    • AMY801
    • FT-0608959
    • 344-96-7
    • AKOS008908779
    • MFCD00236050
    • Methyl alpha,alpha,alpha-Trifluoro-o-toluate
    • PS-8145
    • InChI=1/C9H7F3O2/c1-14-8(13)6-4-2-3-5-7(6)9(10,11)12/h2-5H,1H3
    • SCHEMBL45490
    • SY030128
    • CS-0128404
    • M2475
    • FXUASDWKUJBTGK-UHFFFAOYSA-N
    • Methyl2-(trifluoromethyl)benzoate
    • 2-(Trifluoromethyl)benzoic acid-methyl ester; o-Toluic acid, a,a,a-trifluoro-, methyl ester (8CI); 2-(Trifluoromethyl)benzoic acid methyl ester; Methyl 2-trifluoromethylbenzoate
    • DTXCID201383926
    • 671-208-2
    • MDL: MFCD00236050
    • Inchi: 1S/C9H7F3O2/c1-14-8(13)6-4-2-3-5-7(6)9(10,11)12/h2-5H,1H3
    • InChI Key: JLCAMDSWNZBTEE-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(=O)OC)(F)F
    • BRN: 2580873

Computed Properties

  • Exact Mass: 204.04000
  • Monoisotopic Mass: 204.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1,306 g/cm3
  • Boiling Point: 105°C/25mmHg(lit.)
  • Flash Point: 104-105°C/25mm
  • Refractive Index: 1.455
  • PSA: 26.30000
  • LogP: 2.49200
  • Solubility: Not available

Methyl 2-(trifluoromethyl)benzoate Security Information

Methyl 2-(trifluoromethyl)benzoate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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